Cas no 4021-13-0 (4-ethylpyridine-2-carboxylic acid)

4-ethylpyridine-2-carboxylic acid structure
4021-13-0 structure
Product name:4-ethylpyridine-2-carboxylic acid
CAS No:4021-13-0
MF:C8H9NO2
MW:151.162562131882
MDL:MFCD02683327
CID:825785
PubChem ID:3596580

4-ethylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-ethyl-2-pyridinecarboxylic acid
    • 4-Ethylpyridine-2-carboxylic acid
    • 4-ETHYL-PYRIDINE-2-CARBOXYLIC ACID, HYDROCHLORIDE
    • 4-Aethyl-pyridin-2-carbonsaeure
    • 4-ethylpicolinic acid
    • 4-Ethyl-pyridin-carbonsaeure-(2)
    • 4-ethyl-pyridine-2-carboxylic acid
    • 4-ethylpyridine-2-carboxylic acid
    • MDL: MFCD02683327
    • Inchi: InChI=1S/C8H9NO2.ClH/c1-2-6-3-4-9-7(5-6)8(10)11;/h3-5H,2H2,1H3,(H,10,11);1H
    • InChI Key: UUVIZQWGMATQNB-UHFFFAOYSA-N
    • SMILES: CCC1=CC(=NC=C1)C(O)=O

Computed Properties

  • Exact Mass: 151.06300
  • Monoisotopic Mass: 151.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • Melting Point: 148-150°C
  • PSA: 50.19000
  • LogP: 1.34220

4-ethylpyridine-2-carboxylic acid Security Information

4-ethylpyridine-2-carboxylic acid Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-ethylpyridine-2-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-125852-0.1g
4-ethylpyridine-2-carboxylic acid
4021-13-0
0.1g
$22.0 2023-05-03
Enamine
EN300-125852-0.5g
4-ethylpyridine-2-carboxylic acid
4021-13-0
0.5g
$50.0 2023-05-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ6222-10G
4-ethylpyridine-2-carboxylic acid
4021-13-0 95%
10g
¥ 16,533.00 2023-04-13
Enamine
EN300-125852-0.05g
4-ethylpyridine-2-carboxylic acid
4021-13-0
0.05g
$19.0 2023-05-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ6222-1G
4-ethylpyridine-2-carboxylic acid
4021-13-0 95%
1g
¥ 3,306.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ6222-5G
4-ethylpyridine-2-carboxylic acid
4021-13-0 95%
5g
¥ 9,919.00 2023-04-13
1PlusChem
1P00CHPB-10g
4-ETHYL-PYRIDINE-2-CARBOXYLIC ACID, HYDROCHLORIDE
4021-13-0 90%
10g
$547.00 2023-12-17
A2B Chem LLC
AF82015-1g
4-ETHYL-PYRIDINE-2-CARBOXYLIC ACID, HYDROCHLORIDE
4021-13-0 90%
1g
$103.00 2024-04-20
1PlusChem
1P00CHPB-500mg
4-ETHYL-PYRIDINE-2-CARBOXYLIC ACID, HYDROCHLORIDE
4021-13-0 95%
500mg
$114.00 2025-02-26
Enamine
EN300-125852-250mg
4-ethylpyridine-2-carboxylic acid
4021-13-0 90.0%
250mg
$32.0 2023-10-02

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